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Compound of Interest

Compound Name: 6-O-Acetylascorbic acid

CAS No.: 20229-76-9

Cat. No.: B8564682 Get Quote

Introduction: Stability is Safety
Handling 6-O-Acetylascorbic acid requires a dual-focus approach: protecting the researcher

from chemical irritation and protecting the compound from degradation. As a lipophilic ester

derivative of Vitamin C (Ascorbic Acid), this compound is designed to improve skin penetration

and stability compared to its parent molecule. However, like all ascorbates, it remains

susceptible to oxidative degradation and hydrolysis.

The Scientist’s Reality: Poor handling doesn't just risk safety; it ruins your data. If your

compound oxidizes to dehydroascorbic acid before it hits the cell culture or formulation, your

experimental results are artifacts, not discoveries.

Hazard Identification & Risk Assessment
Note: While specific GHS data for the 6-O-acetyl isomer is often aggregated with general

ascorbyl esters, we apply the "Read Across" safety principle using Ascorbyl Palmitate (CAS

137-66-6) and L-Ascorbic Acid (CAS 50-81-7) as structural analogs.

Chemical Hazards
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Hazard Type Classification (GHS/OSHA) Mechanism of Action

Acidic Irritation
H319 (Eye Irrit. 2A) H315 (Skin

Irrit. 2)

Hydrolysis of the ester

releases ascorbic acid,

lowering local pH on mucous

membranes, causing stinging

or etching.

Respiratory H335 (STOT SE 3)
Fine dust inhalation can irritate

the upper respiratory tract.

Reactivity Oxidation Sensitive

Reacts rapidly with

atmospheric oxygen, light, and

metal ions (Fe, Cu), turning

yellow/brown.

Operational Risks
Hydrolysis: Moisture exposure cleaves the acetyl ester bond, reverting the molecule to

standard Ascorbic Acid and Acetic Acid.

Dust Explosion: Like many organic powders, high concentrations of airborne dust can be

combustible.

Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a self-validating safety barrier. If the PPE fails (e.g., glove

breakthrough), the protocol (small quantities, ventilation) acts as the secondary fail-safe.
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PPE Category Specification Scientific Rationale

Hand Protection
Nitrile Gloves (Min. thickness

0.11 mm)

Nitrile offers superior

resistance to the organic

solvents (DMSO, Ethanol)

often used to solubilize this

ester. Latex is discouraged

due to lower solvent

resistance.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Safety glasses are insufficient

for fine powders. Goggles seal

the eyes against airborne dust

that becomes acidic upon

contact with tear fluid.

Respiratory
Fume Hood (Primary)

N95/P100 (Secondary)

Always handle dry powder in a

certified fume hood. If

weighing outside a hood is

unavoidable, an N95 respirator

is mandatory to prevent

inhalation of acidic dust.

Body Protection
Lab Coat (High-neck,

Cotton/Poly blend)

Synthetic blends are preferred

over pure cotton if flammability

is low, but standard chemically

resistant lab coats prevent skin

contact with dust.

Operational Protocol: The "Safe-Stable" Workflow
Phase 1: Pre-Handling & Storage

Temperature: Store at -20°C.

Environment: Keep container tightly sealed in a desiccator. Moisture is the enemy of the

ester bond.
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Equilibration: Allow the vial to warm to room temperature before opening. This prevents

condensation from forming on the cold powder, which would immediately initiate hydrolysis.

Phase 2: Active Handling (Weighing & Solubilization)
Engineering Control: Work inside a chemical fume hood.

Lighting: Ascorbates are photosensitive. Dim the hood lights or wrap vessels in aluminum foil

immediately.

Solvent Selection:

Avoid: Pure water (rapid hydrolysis).

Preferred: Solubilize in DMSO or Ethanol first to create a stock solution. Dilute into

aqueous media immediately prior to use.

Static Control: Use an anti-static gun or ionizer if the powder is "fly-away," as this reduces

the risk of dust inhalation and loss of expensive material.

Phase 3: Post-Handling & Decontamination
Surface Clean: Wipe the balance area with a moist paper towel (water solubilizes the dust),

followed by 70% Ethanol.

Equipment: Rinse spatulas immediately. Ascorbic acid derivatives can corrode metal

surfaces over time if left in contact with moisture.

Disposal & Environmental Compliance
Do not simply flush down the drain.[1][2] As an organic acid ester, it requires neutralization.

Solid Waste: Collect expired or contaminated powder in a container labeled "Solid Organic

Waste."

Liquid Waste (Stock Solutions):

If dissolved in DMSO/Ethanol: Dispose in "Halogen-free Organic Solvents" stream.
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If aqueous (pH < 5): Neutralize with Sodium Bicarbonate (NaHCO₃) until effervescence

stops (pH ~7). Once neutral, it may often be flushed with copious water (verify with local

EHS regulations).

Container: Triple rinse the empty vial with water before discarding in glass waste.

Emergency Response
Eye Contact: Immediately flush with water for 15 minutes.[1] The acidity can cause corneal

damage if not rinsed quickly.

Skin Contact: Wash with soap and water.[1][3][4] If redness persists (dermatitis from acidity),

seek medical attention.

Spill (Powder): Do not dry sweep (creates dust). Cover with wet paper towels (to solubilize)

or use a HEPA vacuum, then wipe down with a weak base (1% Sodium Bicarbonate) to

neutralize.

Visualized Workflow (DOT Diagram)
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Caption: Operational lifecycle for 6-O-Acetylascorbic acid, emphasizing moisture control

(Equilibration) and time-sensitive solubilization to prevent degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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